Cas no 1353972-12-9 (N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide)

N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide is a specialized organic compound featuring a cyclopropyl and pyrrolidinylmethyl moiety attached to an acetamide core. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The cyclopropyl group enhances metabolic stability, while the pyrrolidinylmethyl substitution offers versatility in molecular interactions. This compound is characterized by its high purity and well-defined stereochemistry, ensuring reproducibility in synthetic applications. Its stability under various reaction conditions and compatibility with further functionalization make it a preferred choice for developing novel therapeutic agents or crop protection chemicals. Suitable for controlled laboratory use under standard safety protocols.
N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide structure
1353972-12-9 structure
Product Name:N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide
CAS No:1353972-12-9
MF:C10H18N2O
MW:182.262722492218
CID:2157858
PubChem ID:66569469
Update Time:2025-05-24

N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopropyl-n-pyrrolidin-2-ylmethyl-acetamide
    • CHEMBL4563597
    • SB45879
    • N-cyclopropyl-N-(pyrrolidin-2-ylmethyl)acetamide
    • DB-244322
    • DEC97212
    • 1353972-12-9
    • N-cyclopropyl-N-[(pyrrolidin-2-yl)methyl]acetamide
    • CS-0235627
    • EN300-159054
    • AKOS026742148
    • N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide
    • MDL: MFCD21098286
    • Inchi: 1S/C10H18N2O/c1-8(13)12(10-4-5-10)7-9-3-2-6-11-9/h9-11H,2-7H2,1H3
    • InChI Key: AMRWOQMTWUNCTB-UHFFFAOYSA-N
    • SMILES: O=C(C)N(CC1CCCN1)C1CC1

Computed Properties

  • Exact Mass: 182.141913202Da
  • Monoisotopic Mass: 182.141913202Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 313.9±11.0 °C at 760 mmHg
  • Flash Point: 143.6±19.3 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide Security Information

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Additional information on N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide

N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide (CAS No. 1353972-12-9): An Overview of a Promising Compound in Pharmaceutical Research

N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide (CAS No. 1353972-12-9) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent advancements in its study.

Chemical Properties and Structure

N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide is a small molecule with the molecular formula C10H17NO2. Its molecular weight is approximately 183.24 g/mol. The compound features a cyclopropyl group and a pyrrolidine ring, which are both important structural elements contributing to its biological activity. The presence of these functional groups imparts specific physicochemical properties, such as solubility and stability, which are crucial for its potential use in drug development.

The cyclopropyl group is known for its strain energy, which can influence the conformational flexibility and reactivity of the molecule. The pyrrolidine ring, on the other hand, is a common motif in many biologically active compounds due to its ability to form hydrogen bonds and participate in various interactions with biological targets.

Synthesis Methods

The synthesis of N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide has been reported using several methods, each with its own advantages and limitations. One common approach involves the reaction of cyclopropylamine with pyrrolidine-2-carbaldehyde followed by acetylation. This method typically yields high purity and good yields, making it suitable for large-scale production.

Another synthetic route involves the use of organometallic reagents, such as Grignard reagents, to form the desired amide bond. This method can be more versatile and allows for the introduction of various substituents, thereby expanding the scope of potential derivatives for further study.

Biological Activity and Therapeutic Potential

N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide has shown promising biological activity in several preclinical studies. One area of particular interest is its potential as an analgesic agent. Recent research has demonstrated that the compound exhibits potent analgesic effects in animal models of pain, suggesting its potential for treating chronic pain conditions.

In addition to its analgesic properties, N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide has also been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these early-stage trials continue to show positive results, further Phase II and III trials will be necessary to fully assess the efficacy and safety of N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide. The ultimate goal is to bring this compound to market as a new therapeutic option for patients suffering from chronic pain and inflammatory conditions.

Conclusion

N-Cyclopropyl-N-pyrrolidin-2-ylmethylacetamide (CAS No. 1353972-12-9) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing clinical trials will provide crucial insights into its safety and efficacy, paving the way for potential future applications in medicine.

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